![molecular formula C22H26N2O3S B7497674 1-(benzenesulfonyl)-N-benzyl-N-cyclopropylpiperidine-4-carboxamide](/img/structure/B7497674.png)
1-(benzenesulfonyl)-N-benzyl-N-cyclopropylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(benzenesulfonyl)-N-benzyl-N-cyclopropylpiperidine-4-carboxamide, commonly known as BZP, is a chemical compound that has been widely used in scientific research. It is a piperazine derivative that has been found to have a range of biochemical and physiological effects, making it a valuable tool in the study of various biological processes. In
Mechanism of Action
The mechanism of action of BZP is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. Specifically, it has been found to act as a dopamine and serotonin reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This, in turn, can lead to a range of physiological and psychological effects.
Biochemical and Physiological Effects
BZP has been found to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood pressure, and the modulation of immune function. It has also been found to have analgesic properties, making it a potential candidate for the treatment of pain.
Advantages and Limitations for Lab Experiments
One of the advantages of using BZP in lab experiments is its high purity and stability, which makes it a reliable tool for research. However, there are also limitations to its use, including the potential for side effects and the need for careful dosing to avoid toxicity.
Future Directions
There are many potential future directions for research on BZP. One area of interest is the development of new compounds based on BZP that may have improved efficacy or reduced side effects. Another area of interest is the exploration of the potential therapeutic applications of BZP and related compounds, particularly in the treatment of pain and other neurological disorders. Finally, further research is needed to fully understand the mechanisms of action of BZP and its effects on various physiological systems.
Synthesis Methods
The synthesis of BZP involves the reaction of piperidine-4-carboxylic acid with benzylamine and cyclopropylamine. The resulting compound is then treated with benzenesulfonyl chloride to form 1-(benzenesulfonyl)-N-benzyl-N-cyclopropylpiperidine-4-carboxamide. This method has been used successfully in numerous studies, and the resulting compound has been found to be highly pure and stable.
Scientific Research Applications
BZP has been used in a variety of scientific research applications, including studies of the central nervous system, cardiovascular system, and immune system. It has been found to have a range of effects on these systems, including the modulation of neurotransmitter release, the regulation of blood pressure, and the modulation of immune function.
Properties
IUPAC Name |
1-(benzenesulfonyl)-N-benzyl-N-cyclopropylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3S/c25-22(24(20-11-12-20)17-18-7-3-1-4-8-18)19-13-15-23(16-14-19)28(26,27)21-9-5-2-6-10-21/h1-10,19-20H,11-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQNAMJSAZQQXTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N(CC2=CC=CC=C2)C(=O)C3CCN(CC3)S(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.